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Compound of Interest

Compound Name: Oxaprotiline

Cat. No.: B1677841 Get Quote

Essential Safety and Handling Guide for
Oxaprotiline
This guide provides crucial safety and logistical information for the handling of Oxaprotiline in

a laboratory setting. Researchers, scientists, and drug development professionals should

adhere to these procedures to ensure personal safety and proper management of this chemical

compound.

Personal Protective Equipment (PPE)
When handling Oxaprotiline, which is an antidepressant compound and a norepinephrine

reuptake inhibitor, it is imperative to use appropriate personal protective equipment to prevent

exposure.[1][2] The following PPE is recommended:

Eye and Face Protection: Wear chemical safety goggles or eyeglasses with side shields that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3][4] In situations with a risk of splashing, a face shield should also be

worn.[5][6]

Skin Protection:

Gloves: Wear two pairs of powder-free nitrile or neoprene chemotherapy gloves that meet

the ASTM D6978 standard.[6][7] The outer glove should be worn over the gown cuff, and
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the inner glove underneath.[7][8] Gloves should be changed regularly, at least hourly, or

immediately if they are torn, punctured, or contaminated.[8]

Gown: A disposable, lint-free gown made of a low-permeability fabric, such as

polyethylene-coated polypropylene, with a solid front, long sleeves, and tight-fitting cuffs is

required.[6][8] Laboratory coats made of absorbent materials are not suitable.[6]

Respiratory Protection: While no specific respiratory protection is mandated under normal

use conditions with adequate ventilation, a NIOSH-approved respirator should be used if

there is a risk of aerosolization or if handling large quantities of the powder.[3][4][7]

Footwear: Chemical-resistant, steel-toe boots or shoes are recommended.[5]

Operational Plans: Handling and Storage
Handling:

Handle Oxaprotiline in accordance with good industrial hygiene and safety practices.[3][4]

Ensure adequate ventilation in the work area.[4]

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in areas where Oxaprotiline is handled, stored, or used.[8]

Wash hands thoroughly before breaks and at the end of work.[9]

Storage:

Store Oxaprotiline at room temperature in the continental US; storage conditions may vary

elsewhere.[1]

Always refer to the Certificate of Analysis for specific storage recommendations.[1]

Keep the container tightly closed in a dry and well-ventilated place.[4]

Store away from incompatible materials such as halogens, halogenated agents, reducing

agents, and oxidizing agents.[4]
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Quantitative Data
Property Value Source

Molecular Formula C20H23NO [1]

Molecular Weight 293.40 [1]

Appearance White Powder Solid [3]

Melting Point 274 - 275 °C / 525.2 - 527 °F [3]

pH 6 (100 g/l water) [3]

Disposal Plan
Unused or expired Oxaprotiline should be disposed of as hazardous waste. Follow these

steps for proper disposal:

Do Not Flush: Do not dispose of Oxaprotiline down the toilet or drain unless specifically

instructed to do so by the manufacturer or safety data sheet.[10][11]

Drug Take-Back Programs: The preferred method of disposal is through a drug take-back

program.[10][12] Check with your institution's environmental health and safety department or

local waste disposal authorities for available programs.

Household Trash Disposal (if no take-back program is available):

Remove the Oxaprotiline from its original container.[12][13]

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter.[12][13]

This makes the drug less appealing to children and pets.

Place the mixture in a sealable plastic bag, empty can, or other container to prevent

leakage.[12][13]

Dispose of the sealed container in the household trash.[13]

Scratch out all personal information on the empty prescription bottle to protect privacy

before recycling or discarding it.[11][12]
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Experimental Protocols Referenced
No specific experimental protocols were cited in the provided context.
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Immediate Actions

Assessment & PPE

Containment & Cleanup

Decontamination & Disposal

Oxaprotiline Spill Occurs
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Assess the Spill
(Size and Nature)

Don Appropriate PPE
(Gloves, Gown, Respirator, Goggles)

Contain the Spill with Absorbent Material

Carefully Absorb the Spilled Material

Collect Contaminated Materials into a Labeled Hazardous Waste Bag

Decontaminate the Spill Area

Remove PPE and Dispose of as Hazardous Waste

Wash Hands Thoroughly

Dispose of Hazardous Waste Bag According to Institutional Procedures

Click to download full resolution via product page

Caption: Workflow for responding to an Oxaprotiline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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